Cas no 41534-90-1 ((5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one)
41534-90-1 structure
Product Name:(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
CAS No:41534-90-1
MF:C16H11ClN2OS
MW:314.789341211319
MDL:MFCD12027995
CID:2709906
PubChem ID:6434328
Update Time:2025-04-21
(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Chemical and Physical Properties
Names and Identifiers
-
- (5E)-5-[(3-chlorophenyl)methylidene]-3-phenyl-2-sulfanylideneimidazolidin-4-one
- (5E)-5-(3-chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
- STK505415
- (5E)-5-(3-chlorobenzylidene)-3-phenyl-2-sulfanyl-3,5-dihydro-4H-imidazol-4-one
- 4-Imidazolidinone, 5-((3-chlorophenyl)methylene)-3-phenyl-2-thioxo-
- 5-(m-Chlorobenzylidene)-3-phenyl-2-thiohydantoin
- AKOS005214293
- 41534-90-1
- 5-((3-Chlorophenyl)methylene)-3-phenyl-2-thioxo-4-imidazolidinone
- 3-Phenyl-5-(3'-chlorobenzylidene)-2-thiohydantoin
- BRN 0810477
- HYDANTOIN, 5-(m-CHLOROBENZYLIDENE)-3-PHENYL-2-THIO-
- (5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one
-
- MDL: MFCD12027995
- Inchi: 1S/C16H11ClN2OS/c17-12-6-4-5-11(9-12)10-14-15(20)19(16(21)18-14)13-7-2-1-3-8-13/h1-10H,(H,18,21)/b14-10+
- InChI Key: NARMGNUHWXMITK-GXDHUFHOSA-N
- SMILES: ClC1=CC=CC(=C1)/C=C1\C(N(C(N\1)=S)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 314.0280618Da
- Monoisotopic Mass: 314.0280618Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 459
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 64.4Ų
Experimental Properties
- Color/Form: No date available
- Density: 1.4±0.1 g/cm3
- Melting Point: No date available
- Boiling Point: 453.8±55.0 °C at 760 mmHg
- Flash Point: 228.3±31.5 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 039530-500mg |
(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one |
41534-90-1 | 500mg |
$126.00 | 2023-09-06 |
(5E)-5-(3-Chlorobenzylidene)-2-mercapto-3-phenyl-3,5-dihydro-4H-imidazol-4-one Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
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